4-Isocyanato-4,5,6,7-tetrahydro-1-benzothiophene

• IUPAC Name: 4-isocyanato-4,5,6,7-tetrahydro-1-benzothiophene
• InChI: InChI=1S/C9H9NOS/c11-6-10-8-2-1-3-9-7(8)4-5-12-9/h4-5,8H,1-3H2
• InChI Key: KWCVBPCODOEVHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC=C2)N=C=O
• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol

Description

4-Isocyanato-4,5,6,7-tetrahydro-1-benzothiophene is a chemical compound with the molecular formula C9H9NOS. It is a derivative of 4,5,6,7-tetrahydro-1-benzothiophene.

Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydro-1-benzothiophene derivatives involves the reaction with ethyl acetoacetate to produce oxobutanamide derivatives. The reactivity of these products towards some chemical reagents was studied to afford new heterocyclic derivatives.

Molecular Structure Analysis

The molecular structure of 4-Isocyanato-4,5,6,7-tetrahydro-1-benzothiophene consists of 9 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom. The average mass is 179.239 Da and the monoisotopic mass is 179.040482 Da.

Chemical Reactions Analysis

The reaction of 4,5,6,7-tetrahydro-1-benzothiophene derivatives with ethyl acetoacetate results in oxobutanamide derivatives. The reactivity of these products towards some chemical reagents was studied to afford new heterocyclic derivatives.

Mechanism of Action

While the specific mechanism of action for 4-Isocyanato-4,5,6,7-tetrahydro-1-benzothiophene is not mentioned in the retrieved sources, it is noted that some 4,5,6,7-tetrahydro-1-benzothiophene derivatives exhibit high inhibitory effects towards three human tumor cell lines.

Future Directions

The future directions for research on 4-Isocyanato-4,5,6,7-tetrahydro-1-benzothiophene could involve further exploration of its synthesis, reactivity, and potential applications. The comparison between the activity of the newly synthesized thiophene derivatives towards tumor and normal cell lines will direct future research towards the synthesis of good anticancer agents.

Synthesis routes and methods

Procedure details

Alternatively 5.7 grams of 4,5,6,7-tetrahydrobenzo-[b]thien-4-amine hydrochloride is stirred in 20 ml. of toluene at 97°C., and phosgene is slowly introduced into the mixture via a capillary delivery tube. The mixture is heated to reflux temperature, and the flow of phosgene is continued until most of the amine hydrochloride disappears. The mixture is then filtered to remove unreacted amine hydrochloride, and the filtrate is evaporated to dryness under reduced pressure to give the 4,5,6,7-tetrahydrobenzo[b]thien-4-yl isocyanate.